4-(6-Chloro-1H-benzo[d]imidazol-2-yl)benzamide

• IUPAC Name: 4-(6-chloro-1H-benzimidazol-2-yl)benzamide
• InChI: InChI=1S/C14H10ClN3O/c15-10-5-6-11-12(7-10)18-14(17-11)9-3-1-8(2-4-9)13(16)19/h1-7H,(H2,16,19)(H,17,18)
• InChI Key: GIBVYMMMMMIEPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3)Cl)C(=O)N
• Molecular Formula: C14H10ClN3O
• Molecular Weight: 271.70 g/mol

Description

4-(6-Chloro-1H-benzo[d]imidazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzimidazole derivative that has shown promising results in scientific research studies. In

Mechanism of Action

The mechanism of action of 4-(6-Chloro-1H-benzo[d]imidazol-2-yl)benzamide involves the inhibition of various cellular pathways involved in cancer cell growth and inflammation. It has been found to inhibit the activity of certain enzymes and proteins involved in these pathways, leading to the inhibition of cancer cell growth and inflammation.
Biochemical and Physiological Effects
4-(6-Chloro-1H-benzo[d]imidazol-2-yl)benzamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the production of inflammatory cytokines. It has also been found to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(6-Chloro-1H-benzo[d]imidazol-2-yl)benzamide in lab experiments include its high potency and specificity for certain cellular pathways. However, its limitations include its poor solubility in water and the need for further studies to determine its toxicity and potential side effects.

Future Directions

For the research on 4-(6-Chloro-1H-benzo[d]imidazol-2-yl)benzamide include further studies on its potential applications in treating cancer, inflammation, and neurological disorders. The compound could also be modified to improve its solubility and reduce potential toxicity. Additionally, studies could be conducted to determine its potential use in combination with other drugs for enhanced therapeutic effects.
In conclusion, 4-(6-Chloro-1H-benzo[d]imidazol-2-yl)benzamide is a promising chemical compound that has shown potential applications in various scientific research fields. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of 4-(6-Chloro-1H-benzo[d]imidazol-2-yl)benzamide involves the reaction of 6-chloro-1H-benzo[d]imidazole-2-carboxylic acid with thionyl chloride followed by the reaction with 4-aminobenzamide. The resulting compound is purified through column chromatography to obtain the final product.

Scientific Research Applications

4-(6-Chloro-1H-benzo[d]imidazol-2-yl)benzamide has been extensively studied for its potential applications in various scientific research fields. It has been found to have anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use in treating inflammatory diseases and neurological disorders.